Cas no 58566-19-1 (Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]-)
58566-19-1 structure
Product Name:Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]-
CAS No:58566-19-1
MF:C15H13Cl
MW:228.716723203659
CID:341633
PubChem ID:53963164
Update Time:2025-04-19
Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]-
- 1-chloro-2-[2-(4-methylphenyl)ethenyl]benzene
- SCHEMBL23332267
- 58566-19-1
- DTXSID10708005
-
- Inchi: 1S/C15H13Cl/c1-12-6-8-13(9-7-12)10-11-14-4-2-3-5-15(14)16/h2-11H,1H3
- InChI Key: DTAHFSLJKXEZDO-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C=CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 228.07069
- Monoisotopic Mass: 228.0705781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-chloro-2-[2-(4-methylphenyl)ethenyl]- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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